98-70-4

Sodium polystyrene sulfonate

Usually In Stock

• CAS RN:
• 98-70-4

• Formula:
• C8H8O3S

• InChI:
• InChI=1S/C8H8O3S/c1-2-7-3-5-8(6-4-7)12(9,10)11/h2-6H,1H2,(H,9,10,11)

• InChIKey:
• MAGFQRLKWCCTQJ-UHFFFAOYSA-N

• Sodium Polystyrene Sulfonate is a potassium ion exchange resin composed of benzene-diethyl polymer with ethenyl-benzene, sulfonated, sodium salt. Administered as an oral suspension, sodium polystyrene sulfonate lowers serum potassium levels by exchanging its sodium ions for potassium ions. Acting primarily in the large intestine, this agent also exchanges its sodium ions for calcium and magnesium ions, resulting in a decrease in serum calcium and magnesium levels. (NCI04)

4-iodo-N,N-dimethylaniline

In Stock

• CAS RN:
• 698-70-4

• Formula:
• C8H10IN

• InChI:
• InChI=1S/C8H10IN/c1-10(2)8-5-3-7(9)4-6-8/h3-6H,1-2H3

• InChIKey:
• QYOPPZJZMFMBDN-UHFFFAOYSA-N

• 4-iodo-N,N-dimethylaniline is a useful research compound. Its molecular formula is C8H10IN and its molecular weight is 247.08 g/mol. The purity is usually 95%.

2-(3-bromophenyl)-N-(6-methyl-1,3-benzothiazol-2-yl)quinoline-4-carboxamide

• CAS RN:
• 5698-70-4

• Formula:
• C24H16BrN3OS

• InChI:
• InChI=1S/C24H16BrN3OS/c1-14-9-10-20-22(11-14)30-24(27-20)28-23(29)18-13-21(15-5-4-6-16(25)12-15)26-19-8-3-2-7-17(18)19/h2-13H,1H3,(H,27,28,29)

• InChIKey:
• GWWBZOJVPPKYDC-UHFFFAOYSA-N

• 2-(3-bromophenyl)-N-(6-methyl-1,3-benzothiazol-2-yl)quinoline-4-carboxamide is a useful research compound. Its molecular formula is C24H16BrN3OS and its molecular weight is 474.4 g/mol. The purity is usually 95%.

Methanaminium, N-(4-((4-(dimethylamino)phenyl)(4-(ethylamino)-1-naphthalenyl)methylene)-2,5-cyclohexadien-1-ylidene)-N-methyl-, tungstatephosphate

• CAS RN:
• 71798-70-4

• Formula:
• C29H36N3O8PW

• InChI:
• InChI=1S/C29H31N3.H3O4P.H2O.3O.W/c1-6-30-28-20-19-27(25-9-7-8-10-26(25)28)29(21-11-15-23(16-12-21)31(2)3)22-13-17-24(18-14-22)32(4)5;1-5(2,3)4;;;;;/h7-20H,6H2,1-5H3;(H3,1,2,3,4);1H2;;;;/q;;;;;-1;+1

• InChIKey:
• WQJNDLAUDBYNTG-UHFFFAOYSA-N

• Methanaminium, N-(4-((4-(dimethylamino)phenyl)(4-(ethylamino)-1-naphthalenyl)methylene)-2,5-cyclohexadien-1-ylidene)-N-methyl-, tungstatephosphate is a useful research compound. Its molecular formula is C29H36N3O8PW and its molecular weight is 769.4 g/mol. The purity is usually 95%.

4-Benzyloxy-1,3-butanediol

In Stock

• CAS RN:
• 71998-70-4

• Formula:
• C11H16O3

• InChI:
• InChI=1S/C11H16O3/c12-7-6-11(13)9-14-8-10-4-2-1-3-5-10/h1-5,11-13H,6-9H2

• InChIKey:
• ZVVBUAFZGGHYAO-UHFFFAOYSA-N

• 4-Benzyloxy-1,3-butanediol is a useful research compound. Its molecular formula is C11H16O3 and its molecular weight is 196.24 g/mol. The purity is usually 95%.

4-(4-Ethylpiperazin-1-yl)phenylboronic acid

Usually In Stock

• CAS RN:
• 657398-70-4

• Formula:
• C12H19BN2O2

• InChI:
• InChI=1S/C12H19BN2O2/c1-2-14-7-9-15(10-8-14)12-5-3-11(4-6-12)13(16)17/h3-6,16-17H,2,7-10H2,1H3

• InChIKey:
• KYFGXBKGJHCISI-UHFFFAOYSA-N

• 4-(4-Ethylpiperazin-1-yl)phenylboronic acid is a useful research compound. Its molecular formula is C12H19BN2O2 and its molecular weight is 234.10. The purity is usually 95%.

1-(4-chlorobenzyl)-6-cyclopropyl-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid

In Stock

• CAS RN:
• 937598-70-4

• Formula:
• C18H16ClN3O2

• InChI:
• InChI=1S/C18H16ClN3O2/c1-10-16-14(18(23)24)8-15(12-4-5-12)20-17(16)22(21-10)9-11-2-6-13(19)7-3-11/h2-3,6-8,12H,4-5,9H2,1H3,(H,23,24)

• InChIKey:
• UBIZVECNPADQIV-UHFFFAOYSA-N

• 1-(4-chlorobenzyl)-6-cyclopropyl-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid is a useful research compound. Its molecular formula is C18H16ClN3O2 and its molecular weight is 341.8 g/mol. The purity is usually 95%.

1-acetyl-4-bromo-1H-indazole

In Stock

• CAS RN:
• 885698-70-4

• Formula:
• C9H7BrN2O

• InChI:
• InChI=1S/C9H7BrN2O/c1-6(13)12-9-4-2-3-8(10)7(9)5-11-12/h2-5H,1H3

• InChIKey:
• MZBRBDKGAIDUPD-UHFFFAOYSA-N

• 1-acetyl-4-bromo-1H-indazole is a useful research compound. Its molecular formula is C9H7BrN2O and its molecular weight is 239.07 g/mol. The purity is usually 95%.

2,4-Dihydro-4-amino-5-(1-(2,4-dichlorophenoxy)ethyl)-3H-1,2,4-triazole-3-thione

• CAS RN:
• 115398-70-4

• Formula:
• C10H10Cl2N4OS

• InChI:
• InChI=1S/C10H10Cl2N4OS/c1-5(9-14-15-10(18)16(9)13)17-8-3-2-6(11)4-7(8)12/h2-5H,13H2,1H3,(H,15,18)

• InChIKey:
• ZVLXVPQNFCLEFV-UHFFFAOYSA-N

• 2,4-Dihydro-4-amino-5-(1-(2,4-dichlorophenoxy)ethyl)-3H-1,2,4-triazole-3-thione is a useful research compound. Its molecular formula is C10H10Cl2N4OS and its molecular weight is 305.18 g/mol. The purity is usually 95%.

Ethyl 4-[4-[(5-methyl-1,2-oxazol-3-yl)carbamoyl]phenyl]sulfonylpiperazine-1-carboxylate

In Stock

• CAS RN:
• 398998-70-4

• Formula:
• C18H22N4O6S

• InChI:
• InChI=1S/C18H22N4O6S/c1-3-27-18(24)21-8-10-22(11-9-21)29(25,26)15-6-4-14(5-7-15)17(23)19-16-12-13(2)28-20-16/h4-7,12H,3,8-11H2,1-2H3,(H,19,20,23)

• InChIKey:
• YWROVNARFBCOJR-UHFFFAOYSA-N

• Ethyl 4-[4-[(5-methyl-1,2-oxazol-3-yl)carbamoyl]phenyl]sulfonylpiperazine-1-carboxylate is a useful research compound. Its molecular formula is C18H22N4O6S and its molecular weight is 422.46. The purity is usually 95%.

9H-Imidazo[1,2-a]purin-9-one, 5-acetyl-6,7-bis(acetyloxy)-3,5,6,7-tetrahydro-

• CAS RN:
• 107698-70-4

• Formula:
• C13H13N5O6

• InChI:
• InChI=1S/C13H13N5O6/c1-5(19)17-11(23-6(2)20)12(24-7(3)21)18-10(22)8-9(15-4-14-8)16-13(17)18/h4,11-12H,1-3H3,(H,14,15)

• InChIKey:
• JUDXDUMTUBXLGQ-UHFFFAOYSA-N

• 9H-Imidazo[1,2-a]purin-9-one, 5-acetyl-6,7-bis(acetyloxy)-3,5,6,7-tetrahydro-, also known as 9H-Imidazo[1,2-a]purin-9-one, 5-acetyl-6,7-bis(acetyloxy)-3,5,6,7-tetrahydro-, is a useful research compound. Its molecular formula is C13H13N5O6 and its molecular weight is 335.27 g/mol. The purity is usually 95%.

2-[5-amino-4-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-3-(methylthio)-1H-pyrazol-1-yl]-N-(4-chlorobenzyl)acetamide

In Stock

• CAS RN:
• 1019098-70-4

• Formula:
• C22H19ClN6O4S

• InChI:
• InChI=1S/C22H19ClN6O4S/c1-34-22-18(21-26-20(28-33-21)13-4-7-15-16(8-13)32-11-31-15)19(24)29(27-22)10-17(30)25-9-12-2-5-14(23)6-3-12/h2-8H,9-11,24H2,1H3,(H,25,30)

• InChIKey:
• YRNCTLVPPKQAFE-UHFFFAOYSA-N

• 2-[5-amino-4-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-3-(methylthio)-1H-pyrazol-1-yl]-N-(4-chlorobenzyl)acetamide is a useful research compound. Its molecular formula is C22H19ClN6O4S and its molecular weight is 498.94. The purity is usually 95%.

Tert-butyl N-[(1R,3S)-3-(chlorosulfonylmethyl)cyclopentyl]carbamate

In Stock

• CAS RN:
• 2138198-70-4

• Formula:
• C11H20ClNO4S

• InChI:
• InChI=1S/C11H20ClNO4S/c1-11(2,3)17-10(14)13-9-5-4-8(6-9)7-18(12,15)16/h8-9H,4-7H2,1-3H3,(H,13,14)/t8-,9+/m0/s1

• InChIKey:
• ONHLSOJMBVATKG-DTWKUNHWSA-N

• Tert-butyl N-[(1R,3S)-3-(chlorosulfonylmethyl)cyclopentyl]carbamate is a useful research compound. Its molecular formula is C11H20ClNO4S and its molecular weight is 297.79. The purity is usually 95%.

(1-Methyl-1H-pyrazol-3-yl)(phenyl)methanamine hydrochloride

In Stock

• CAS RN:
• 2230798-70-4

• Formula:
• C11H14ClN3

• InChI:
• InChI=1S/C11H13N3.ClH/c1-14-8-7-10(13-14)11(12)9-5-3-2-4-6-9;/h2-8,11H,12H2,1H3;1H

• InChIKey:
• WIMWLAJIUBPDFG-UHFFFAOYSA-N

• (1-Methyl-1H-pyrazol-3-yl)(phenyl)methanamine hydrochloride is a useful research compound. Its molecular formula is C11H14ClN3 and its molecular weight is 223.7. The purity is usually 95%.

Methyl 3-fluoro-2-(2-methyl-1-oxopropan-2-yl)benzoate

Usually In Stock

• CAS RN:
• 2248298-70-4

• Formula:
• C12H13FO3

• InChI:
• InChI=1S/C12H13FO3/c1-12(2,7-14)10-8(11(15)16-3)5-4-6-9(10)13/h4-7H,1-3H3

• InChIKey:
• XRCFEEMVGLQSTP-UHFFFAOYSA-N

• Methyl 3-fluoro-2-(2-methyl-1-oxopropan-2-yl)benzoate is a useful research compound. Its molecular formula is C12H13FO3 and its molecular weight is 224.231. The purity is usually 95%.